2-(4-Methyl-1,4-diazepan-1-yl)ethanol
Overview
Description
“2-(4-Methyl-1,4-diazepan-1-yl)ethanol” is a chemical compound with the empirical formula C8H19N3 . Its molecular weight is 157.26 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a seven-membered diazepane ring with a methyl group attached to one of the nitrogen atoms. An ethanamine group is attached to the diazepane ring .Physical and Chemical Properties Analysis
The density of “this compound” is 0.98g/cm3 . It has a boiling point of 249.6ºC at 760 mmHg . The flash point is 108.6ºC .Scientific Research Applications
Synthesis and Chemical Properties
- Chemical Transformations : Research has demonstrated the synthesis and transformation of related diazepane derivatives, highlighting the chemical versatility and potential application of these compounds in creating pharmacologically active molecules. For instance, the synthesis of 1-Phenyl-2-(4-aryl-1,3,4,5-tetrahydropyrido[2,3-b][1,4]diazepin-2-ylidene)ethanone showcases the chemical transformations achievable with diazepane derivatives and their potential in drug development (H. Liszkiewicz, 2002).
Potential Therapeutic Applications
- Antiproliferative Activity : Studies on compounds structurally related to "2-(4-Methyl-1,4-diazepan-1-yl)ethanol" have explored their antiproliferative activity against various cancer cell lines, suggesting the potential of diazepane derivatives in cancer therapy. For example, certain compounds have been examined for their efficacy in vitro against human cancer cell lines, indicating the potential therapeutic applications of these molecules (H. Liszkiewicz, 2002).
Pharmacological Interactions
- Interactions with Ethanol : The pharmacological interaction between diazepam (a related benzodiazepine) and ethanol has been studied, offering insights into how similar compounds might interact with alcohol. This research is relevant for understanding the safety profile and therapeutic window of compounds like "this compound" when considering their potential use in medical contexts (Sabine Klein et al., 2014).
Stability and Analytical Aspects
- Stability Studies : The stability of diazepam in various storage conditions has been examined, which is pertinent for understanding how related compounds might be affected by factors like temperature and the presence of ethanol. Such studies are crucial for ensuring the integrity and efficacy of pharmaceutical compounds during storage and administration (V. Atanasov et al., 2012).
Safety and Hazards
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 2-(4-Methyl-1,4-diazepan-1-yl)ethanol are currently unknown
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown . As research progresses, we will gain a better understanding of how this compound affects cells at the molecular level.
Properties
IUPAC Name |
2-(4-methyl-1,4-diazepan-1-yl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O/c1-9-3-2-4-10(6-5-9)7-8-11/h11H,2-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJZYETCLSRTJOY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCN(CC1)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30286375 | |
Record name | 2-(4-methyl-1,4-diazepan-1-yl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30286375 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
59039-64-4 | |
Record name | 2-(4-methyl-1,4-diazepan-1-yl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30286375 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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